Cas no 210345-56-5 (Methyl 5-bromo-1H-indole-2-carboxylate)

Methyl 5-bromo-1H-indole-2-carboxylate is a brominated indole derivative with a carboxylate ester functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. The bromine substituent at the 5-position enhances its reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The methyl ester group offers stability while allowing straightforward hydrolysis or transesterification for downstream modifications. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise indole scaffold derivatization. The compound is typically handled under inert conditions to preserve its integrity.
Methyl 5-bromo-1H-indole-2-carboxylate structure
210345-56-5 structure
Product Name:Methyl 5-bromo-1H-indole-2-carboxylate
CAS No:210345-56-5
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD01854034
CID:242237
PubChem ID:914343
Update Time:2025-05-27

Methyl 5-bromo-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-1H-indole-2-carboxylate
    • 1H-Indole-2-carboxylicacid, 5-bromo-, methyl ester
    • Methyl 5-bromoindole-2-carboxylate
    • 005613
    • 5-bromo-1H-indole-2-carboxylic acid methyl ester
    • AC1LIZO3
    • BB_NC-0434
    • CTK6I9561
    • SureCN2083218
    • ZERO
    • AM20030332
    • A823562
    • DTXSID50358760
    • SY009127
    • methyl5-bromo-1H-indole-2-carboxylate
    • CS-0036684
    • MFCD01854034
    • 1H-Indole-2-carboxylic acid, 5-bromo-, methyl ester
    • 5-Bromoindole-2-carboxylicacidmethylester
    • AS-19572
    • 5-Bromoindole-2-carboxylic acid methyl ester
    • SB13264
    • AKOS000264683
    • methyl 5-bromo-1H-indole-2-carboxylate;Methyl 5-Bromoindole-2-carboxylate
    • 210345-56-5
    • A904494
    • BB 0259483
    • SCHEMBL2083218
    • FT-0649475
    • DB-066407
    • STK504234
    • ALBB-007000
    • BBL029494
    • MDL： MFCD01854034
    • Inchi： 1S/C10H8BrNO2/c1-14-10(13)9-5-6-4-7(11)2-3-8(6)12-9/h2-5,12H,1H3
    • InChI Key： DNHVXZDHGTWAQW-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)OC)N2

Computed Properties

  • Exact Mass: 252.97384
  • Monoisotopic Mass: 252.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.1A^2

Experimental Properties

  • Density: 1.629
  • Boiling Point: 386.2℃ at 760 mmHg
  • Flash Point: 187.3°C
  • Refractive Index: 1.666
  • PSA: 42.09

Methyl 5-bromo-1H-indole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M182726-25g
Methyl 5-bromo-1H-indole-2-carboxylate
 210345-56-5 98%
25g
 ¥2240.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M182726-5g
Methyl 5-bromo-1H-indole-2-carboxylate
 210345-56-5 98%
5g
 ¥560.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M182726-1g
Methyl 5-bromo-1H-indole-2-carboxylate
 210345-56-5 98%
1g
 ¥140.90 2023-09-01
Alichem
A199007667-5g
Methyl 5-bromo-1H-indole-2-carboxylate
 210345-56-5 97%
5g
 $353.50 2023-09-02
Alichem
A199007667-10g
Methyl 5-bromo-1H-indole-2-carboxylate
 210345-56-5 97%
10g
 $575.70 2023-09-02
Alichem
A199007667-25g
Methyl 5-bromo-1H-indole-2-carboxylate
 210345-56-5 97%
25g
 $1140.00 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
038212-500mg
Methyl 5-bromo-1H-indole-2-carboxylate
 210345-56-5
500mg
 1217.0CNY 2021-07-05
ChemScence
CS-0036684-1g
Methyl 5-bromo-1H-indole-2-carboxylate
 210345-56-5 97.22%
1g
 $40.0 2022-04-27
ChemScence
CS-0036684-5g
Methyl 5-bromo-1H-indole-2-carboxylate
 210345-56-5 97.22%
5g
 $160.0 2022-04-27
ChemScence
CS-0036684-25g
Methyl 5-bromo-1H-indole-2-carboxylate
 210345-56-5 97.22%
25g
 $570.0 2022-04-27

Methyl 5-bromo-1H-indole-2-carboxylate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:210345-56-5)Methyl 5-bromo-1H-indole-2-carboxylate
Order Number:A904494
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:17
Price ($):382.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:210345-56-5)Methyl 5-bromo-1H-indole-2-carboxylate
A904494
Purity:99%
Quantity:25g
Price ($):382.0
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